Cas no 93859-63-3 (Isochamaejasmin)
Isochamaejasmin is a bioactive flavonoid compound derived from the roots of Stellera chamaejasme L., a plant traditionally used in herbal medicine. It exhibits notable pharmacological properties, including antitumor, antiviral, and anti-inflammatory activities. Structurally, it belongs to the biflavonoid class, characterized by its dimeric flavonoid framework, which contributes to its strong antioxidant capacity. Research indicates potential applications in oncology, particularly in inhibiting cancer cell proliferation and inducing apoptosis. Its mechanism of action involves modulation of signaling pathways such as NF-κB and MAPK. Isochamaejasmin is also being studied for its neuroprotective effects, making it a compound of interest in drug development and biomedical research.
Isochamaejasmin structure
Product Name:Isochamaejasmin
CAS No:93859-63-3
MF:C30H22O10
MW:542.489689350128
CID:1080826
PubChem ID:390361
Update Time:2025-06-07
Isochamaejasmin Chemical and Physical Properties
Names and Identifiers
-
- Isochamaejasmin
- (2R,2'S,3S,3'R)-rel-2,2',3,3'-Tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-[3,3'-bi-4H-1-benzopyran]-4,4'-dione
- [ "" ]
- [3,3′-Bi-4H-1-benzopyran]-4,4′-dione, 2,2′,3,3′-tetrahydro-5,5′,7,7′-tetrahydroxy-2,2′-bis(4-hydroxyphenyl)-, [2α,3β(2′S*,3′R*)]- (ZCI)
- rel-(2R,2′S,3S,3′R)-2,2′,3,3′-Tetrahydro-5,5′,7,7′-tetrahydroxy-2,2′-bis(4-hydroxyphenyl)[3,3′-bi-4H-1-benzopyran]-4,4′-dione (ACI)
- Isochamaejasmin (ICM)
- CHEMBL3318021
- LMPK12040001
- HY-N3497
- C09758
- Isochamaejasmine
- Q27106969
- NSC-687700
- 3,3''-Binaringenin
- CS-0024384
- (2S,3R)-3-[(2R,3S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
- NSC687700
- FS-7544
- (2R,2'S,3S,3'R)-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-2,2',3,3'-tetrahydro-4H,4'H-[3,3'-bi-1-benzopyran]-4,4'-dione
- CHEBI:5994
- DTXSID101317073
- AKOS032949024
- 93859-63-3
- 3,3'-Binaringenin
- Chamaejasmin
- Neochamaejasmin B
- Neochamaejasmin A
- DA-74543
- iso-chamaejasmin
- (2S,3R)-3-((2R,3S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl)-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
- (2R,2'S,3S,3'R)-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-2,2',3,3'-tetrahydro-4H,4'H-(3,3'-bi-1-benzopyran)-4,4'-dione
-
- Inchi： 1S/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H/t25-,26+,29+,30-
- InChI Key： RNQBLQALVMHBKH-SQYWJIFTSA-N
- SMILES： O=C1C2C(=CC(=CC=2O[C@@H](C2C=CC(O)=CC=2)[C@@H]1[C@H]1C(=O)C2C(=CC(=CC=2O[C@@H]1C1C=CC(O)=CC=1)O)O)O)O
Computed Properties
- Exact Mass: 542.12100
- Monoisotopic Mass: 542.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 40
- Rotatable Bond Count: 3
- Complexity: 854
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 174A^2
- XLogP3: 4.6
Experimental Properties
- Color/Form: Powder
- Density: 1.594±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 932.6°C at 760 mmHg
- Flash Point: 314.2°C
- Refractive Index: 1.749
- Solubility: Insuluble (1.0E-4 g/L) (25 ºC),
- PSA: 173.98000
- LogP: 4.48560
Isochamaejasmin Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
Isochamaejasmin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I13030-5mg |
Isochamaejasmin |
93859-63-3 | ,HPLC≥98% | 5mg |
¥5280.0 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4271-5 mg |
Isochamaejasmine |
93859-63-3 | 5mg |
￥4179.00 | 2022-04-26 | ||
| ChemFaces | CFN92150-5mg |
Isochamaejasmine |
93859-63-3 | >=98% | 5mg |
$418 | 2021-07-22 | |
| Ambeed | A578976-5mg |
Isochamaejasmine |
93859-63-3 | 98+% | 5mg |
$293.0 | 2025-04-15 | |
| ChemFaces | CFN92150-5mg |
Isochamaejasmine |
93859-63-3 | >=98% | 5mg |
$418 | 2023-09-19 | |
| A2B Chem LLC | AH97263-5mg |
Isochamaejasmine |
93859-63-3 | 98.0% | 5mg |
$719.00 | 2024-07-18 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4271-1mg |
Isochamaejasmine |
93859-63-3 | 98% | 1mg |
￥ 3300 | 2023-09-07 | |
| Aaron | AR00H40R-5mg |
Isochamaejasmin |
93859-63-3 | 98% | 5mg |
$820.00 | 2025-02-12 |
Isochamaejasmin Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:93859-63-3)Isochamaejasmin
Order Number:A959479
Stock Status:in Stock
Quantity:5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:10
Price ($):264.0
Email:sales@amadischem.com
Isochamaejasmin Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Recommended suppliers
Amadis Chemical Company Limited
(CAS:93859-63-3)Isochamaejasmin
Purity:99%
Quantity:5mg
Price ($):264.0